Cas no 158196-47-5 ((3-Aminophenoxy)acetic acid methyl ester)
158196-47-5 structure
Product Name:(3-Aminophenoxy)acetic acid methyl ester
CAS No:158196-47-5
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD09047922
CID:1336054
PubChem ID:10678961
Update Time:2025-08-03
(3-Aminophenoxy)acetic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (3-aminophenoxy)-, methyl ester
- 3-aminophenoxyacetic acid methyl ester
- AB87244
- BS-13798
- EN300-35991
- (3-Aminophenoxy)aceticacidmethylester
- MFCD09047922
- AKOS000131940
- AB01329679-02
- (3-Aminophenoxy)acetic acid methyl ester
- 158196-47-5
- DTXSID201301772
- F79351
- Methyl 3-aminophenoxyacetate
- NCGC00336495-01
- XENTXTUUBRDTST-UHFFFAOYSA-N
- DB-142760
- Methyl 2-(3-aminophenoxy)acetate
- 3-aminophenoxyacetic acid methylester
- METHYL (3-AMINOPHENOXY)ACETATE
- CS-0447471
- SCHEMBL217079
-
- MDL： MFCD09047922
- Inchi： 1S/C9H11NO3/c1-12-9(11)6-13-8-4-2-3-7(10)5-8/h2-5H,6,10H2,1H3
- InChI Key： XENTXTUUBRDTST-UHFFFAOYSA-N
- SMILES： O(CC(=O)OC)C1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 181.07393
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- PSA: 61.55
(3-Aminophenoxy)acetic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A196450-25mg |
(3-Aminophenoxy)acetic acid methyl ester |
158196-47-5 | 25mg |
$ 70.00 | 2022-04-02 | ||
| TRC | A196450-50mg |
(3-Aminophenoxy)acetic acid methyl ester |
158196-47-5 | 50mg |
$ 95.00 | 2022-04-02 | ||
| TRC | A196450-250mg |
(3-Aminophenoxy)acetic acid methyl ester |
158196-47-5 | 250mg |
$ 340.00 | 2022-04-02 | ||
| A2B Chem LLC | AV28373-10g |
methyl 2-(3-aminophenoxy)acetate |
158196-47-5 | 95% | 10g |
$2078.00 | 2024-04-20 | |
| A2B Chem LLC | AV28373-50mg |
methyl 2-(3-aminophenoxy)acetate |
158196-47-5 | 95% | 50mg |
$119.00 | 2024-04-20 | |
| A2B Chem LLC | AV28373-100mg |
methyl 2-(3-aminophenoxy)acetate |
158196-47-5 | 95% | 100mg |
$160.00 | 2024-04-20 | |
| A2B Chem LLC | AV28373-250mg |
methyl 2-(3-aminophenoxy)acetate |
158196-47-5 | 95% | 250mg |
$211.00 | 2024-04-20 | |
| A2B Chem LLC | AV28373-500mg |
methyl 2-(3-aminophenoxy)acetate |
158196-47-5 | 95% | 500mg |
$313.00 | 2024-04-20 | |
| A2B Chem LLC | AV28373-1g |
methyl 2-(3-aminophenoxy)acetate |
158196-47-5 | 95% | 1g |
$391.00 | 2024-04-20 | |
| A2B Chem LLC | AV28373-2.5g |
methyl 2-(3-aminophenoxy)acetate |
158196-47-5 | 95% | 2.5g |
$672.00 | 2024-04-20 |
(3-Aminophenoxy)acetic acid methyl ester Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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